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Compound of Interest

Compound Name: (2S)-OMPT

Cat. No.: B024390 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of (2S)-OMPT (L-sn-1-O-oleoyl-2-O-methylglyceryl-3-phosphothionate), a

potent agonist of the LPA3 receptor. Adherence to these procedures is critical for minimizing

risks and protecting the environment.

While a specific Safety Data Sheet (SDS) for (2S)-OMPT is not readily available, data from

closely related compounds, such as oleoyl-L-alpha-lysophosphatidic acid sodium salt, suggest

that it may not be classified as hazardous under OSHA 2012 regulations.[1][2] However, due to

its nature as an organophosphothionate, a class of compounds with potential for significant

toxicity, caution is strongly advised. Organophosphates are known to be highly toxic to living

organisms.

Immediate Safety and Handling
Before beginning any disposal procedures, it is crucial to consult your institution's

environmental health and safety (EHS) guidelines. All handling of (2S)-OMPT and its waste

should be conducted in a well-ventilated area, preferably within a chemical fume hood, while

wearing appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety goggles.

Key Chemical Information:
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Property Value Source

Chemical Name

L-sn-1-O-oleoyl-2-O-

methylglyceryl-3-

phosphothionate

N/A

CAS Number 645408-61-3 N/A

Molecular Formula C22H43O6PS N/A

Molecular Weight 466.62 g/mol N/A

Appearance Not available N/A

Solubility
Soluble in PBS (pH 7.2) up to

~4 mg/mL
[3]

InChI Key
XGRLSUFHELJJAB-

JGSYTFBMSA-M
[3]

Note: As a specific SDS for (2S)-OMPT is unavailable, some physical and chemical properties

are not listed. The information for the closely related oleoyl-L-alpha-lysophosphatidic acid

sodium salt indicates it is sensitive to air, light, and moisture and is incompatible with strong

oxidizing agents.[1]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of (2S)-OMPT
waste.

Waste Segregation and Collection:

Collect all waste containing (2S)-OMPT, including unused solutions, contaminated

labware (e.g., pipette tips, vials), and PPE, in a designated and clearly labeled hazardous

waste container.

The container must be made of a material compatible with organophosphothionates. A

high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is

recommended.
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The label on the waste container should clearly state "Hazardous Waste: (2S)-OMPT" and

include the full chemical name and any known hazard information.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area, away from incompatible materials, particularly strong oxidizing

agents.[1]

Follow your institution's guidelines for the maximum allowable storage time for hazardous

waste.

Treatment of Small Spills:

In the event of a small spill, absorb the material with an inert absorbent, such as

vermiculite or sand.

Carefully collect the absorbent material and place it in the designated hazardous waste

container.

Decontaminate the spill area with a suitable laboratory detergent and water.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your

institution's licensed hazardous waste disposal contractor.

Do not attempt to dispose of (2S)-OMPT down the drain or in the regular trash.[4][5]

Improper disposal can lead to environmental contamination and regulatory violations. For

closely related compounds, smaller quantities may be disposable with household waste,

but due to the organophosphothionate nature of (2S)-OMPT, this is not recommended

without explicit approval from your EHS department.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the (2S)-OMPT disposal process.
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Caption: Workflow for the proper disposal of (2S)-OMPT waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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